Yttrium trihydride
Yttrium trihydride
Yttrium, also known as 39Y or ytrio, belongs to the class of inorganic compounds known as homogeneous transition metal compounds. These are inorganic compounds containing only metal atoms, with the largest atom being a transition metal atom. Yttrium has been detected in multiple biofluids, such as saliva and cerebrospinal fluid. Outside of the human body, yttrium can be found in a number of food items such as yellow zucchini, green bell pepper, romaine lettuce, and potato. This makes yttrium a potential biomarker for the consumption of these food products.
Yttrium(2+) is a divalent metal cation and a monoatomic dication.
Soft silvery-white metal in bulk. Dark-gray to black odorless powder. Mp: 1509°C; bp 2927°C. Density: 4.47 g cm-3 at 20°C. May irritate the respiratory tract if inhaled as a powder. May irritate the digestive tract if swallowed. Vapors may cause dizziness or suffocation.
Yttrium(2+) is a divalent metal cation and a monoatomic dication.
Soft silvery-white metal in bulk. Dark-gray to black odorless powder. Mp: 1509°C; bp 2927°C. Density: 4.47 g cm-3 at 20°C. May irritate the respiratory tract if inhaled as a powder. May irritate the digestive tract if swallowed. Vapors may cause dizziness or suffocation.
Brand Name:
Vulcanchem
CAS No.:
13598-57-7
VCID:
VC0080659
InChI:
InChI=1S/Y.3H/q+3;3*-1
SMILES:
[H-].[H-].[H-].[Y+3]
Molecular Formula:
H3Y
Molecular Weight:
91.93 g/mol
Yttrium trihydride
CAS No.: 13598-57-7
Main Products
VCID: VC0080659
Molecular Formula: H3Y
Molecular Weight: 91.93 g/mol
CAS No. | 13598-57-7 |
---|---|
Product Name | Yttrium trihydride |
Molecular Formula | H3Y |
Molecular Weight | 91.93 g/mol |
IUPAC Name | hydride;yttrium(3+) |
Standard InChI | InChI=1S/Y.3H/q+3;3*-1 |
Standard InChIKey | VWQVUPCCIRVNHF-UHFFFAOYSA-N |
SMILES | [H-].[H-].[H-].[Y+3] |
Canonical SMILES | [H-].[H-].[H-].[Y+3] |
Boiling Point | 5301 °F at 760 mm Hg (NIOSH, 2016) 3345 °C 5301°F |
Colorform | Iron-gray, lustrous powder; darkens on exposure to light Hexagonal, silvery-metallic colored element...gray-black when finely divided. Brittle...harder than zinc. |
Density | 4.47 (NIOSH, 2016) 4.47 g/cu cm 4.47 |
Melting Point | 2732 °F (NIOSH, 2016) 1522 °C 1526°C 2732°F |
Physical Description | Soft silvery-white metal in bulk. Dark-gray to black odorless powder. Mp: 1509°C; bp 2927°C. Density: 4.47 g cm-3 at 20°C. May irritate the respiratory tract if inhaled as a powder. May irritate the digestive tract if swallowed. Vapors may cause dizziness or suffocation. Solid Dark-gray to black, odorless powder. Soft silvery-white metal in bulk. Dark-gray to black, odorless solid. |
Description | Yttrium, also known as 39Y or ytrio, belongs to the class of inorganic compounds known as homogeneous transition metal compounds. These are inorganic compounds containing only metal atoms, with the largest atom being a transition metal atom. Yttrium has been detected in multiple biofluids, such as saliva and cerebrospinal fluid. Outside of the human body, yttrium can be found in a number of food items such as yellow zucchini, green bell pepper, romaine lettuce, and potato. This makes yttrium a potential biomarker for the consumption of these food products. Yttrium(2+) is a divalent metal cation and a monoatomic dication. Soft silvery-white metal in bulk. Dark-gray to black odorless powder. Mp: 1509°C; bp 2927°C. Density: 4.47 g cm-3 at 20°C. May irritate the respiratory tract if inhaled as a powder. May irritate the digestive tract if swallowed. Vapors may cause dizziness or suffocation. |
Solubility | Soluble in hot H2O (NIOSH, 2016) Decomposes in water Soluble in dilute acids and potassium hydroxide solution Soluble in hot H2O |
Synonyms | Yttrium |
Vapor Pressure | 0 mm Hg (approx) (NIOSH, 2016) 6.66X10-11 Pa at 1000 K; 2.96x10-7 Pa at 1200 K; 1.17x10-4 Pa at 1400 K; 1.02x10-2 Pa at 1600 K; 0.316 Pa at 1800 K; 4.27 Pa at 2000 K; 35.9 Pa at 2200 K 0 mmHg (approx) |
PubChem Compound | 166870 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume